molecular formula C16H13F3N2O3 B213997 methyl 2-amino-5-cyano-6-methyl-4-[2-(trifluoromethyl)phenyl]-4H-pyran-3-carboxylate

methyl 2-amino-5-cyano-6-methyl-4-[2-(trifluoromethyl)phenyl]-4H-pyran-3-carboxylate

Cat. No. B213997
M. Wt: 338.28 g/mol
InChI Key: MUAJXELEDUKNIS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Methyl 2-amino-5-cyano-6-methyl-4-[2-(trifluoromethyl)phenyl]-4H-pyran-3-carboxylate is a synthetic organic compound that has gained significant attention in the scientific community due to its potential applications in various fields of research. This compound belongs to the pyran family and has been extensively studied for its biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of Methyl 2-amino-5-cyano-6-methyl-4-[2-(trifluoromethyl)phenyl]-4H-pyran-3-carboxylate is not fully understood. However, studies have shown that this compound inhibits the production of inflammatory cytokines such as TNF-α and IL-6. It also inhibits the activation of NF-κB, a transcription factor that plays a key role in inflammation. Additionally, Methyl 2-amino-5-cyano-6-methyl-4-[2-(trifluoromethyl)phenyl]-4H-pyran-3-carboxylate has been shown to inhibit the activity of enzymes such as COX-2 and 5-LOX, which are involved in the production of inflammatory mediators.
Biochemical and physiological effects:
Methyl 2-amino-5-cyano-6-methyl-4-[2-(trifluoromethyl)phenyl]-4H-pyran-3-carboxylate has several biochemical and physiological effects. Studies have shown that this compound reduces inflammation and pain in animal models of arthritis and other inflammatory conditions. It has also been shown to exhibit antitumor activity in various cancer cell lines. Additionally, Methyl 2-amino-5-cyano-6-methyl-4-[2-(trifluoromethyl)phenyl]-4H-pyran-3-carboxylate has been shown to protect against neurodegeneration in animal models of Alzheimer's and Parkinson's disease.

Advantages and Limitations for Lab Experiments

Methyl 2-amino-5-cyano-6-methyl-4-[2-(trifluoromethyl)phenyl]-4H-pyran-3-carboxylate has several advantages for lab experiments. It is a stable compound that can be easily synthesized and purified. It has also been extensively studied for its biochemical and physiological effects, making it a useful tool for researchers. However, this compound has some limitations for lab experiments. It is a complex compound that requires expertise in organic chemistry and the use of specialized equipment. Additionally, the mechanism of action of Methyl 2-amino-5-cyano-6-methyl-4-[2-(trifluoromethyl)phenyl]-4H-pyran-3-carboxylate is not fully understood, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on Methyl 2-amino-5-cyano-6-methyl-4-[2-(trifluoromethyl)phenyl]-4H-pyran-3-carboxylate. One direction is to further elucidate the mechanism of action of this compound. This will help researchers understand how it exerts its anti-inflammatory, analgesic, and antitumor effects. Another direction is to study the potential use of Methyl 2-amino-5-cyano-6-methyl-4-[2-(trifluoromethyl)phenyl]-4H-pyran-3-carboxylate in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Additionally, researchers can explore the potential use of this compound in combination with other drugs to enhance its therapeutic effects. Finally, researchers can study the pharmacokinetics and pharmacodynamics of Methyl 2-amino-5-cyano-6-methyl-4-[2-(trifluoromethyl)phenyl]-4H-pyran-3-carboxylate to optimize its dosage and administration in clinical settings.
Conclusion:
Methyl 2-amino-5-cyano-6-methyl-4-[2-(trifluoromethyl)phenyl]-4H-pyran-3-carboxylate is a synthetic organic compound that has gained significant attention in the scientific community due to its potential applications in various fields of research. It has been extensively studied for its anti-inflammatory, analgesic, and antitumor effects. Additionally, this compound has shown potential for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. While there is still much to learn about the mechanism of action of Methyl 2-amino-5-cyano-6-methyl-4-[2-(trifluoromethyl)phenyl]-4H-pyran-3-carboxylate, its potential applications in scientific research make it a promising compound for future studies.

Synthesis Methods

Methyl 2-amino-5-cyano-6-methyl-4-[2-(trifluoromethyl)phenyl]-4H-pyran-3-carboxylate is a complex compound that requires a multi-step synthesis process. The synthesis process involves the reaction of 4-hydroxy-6-methyl-2H-pyran-3-carboxylic acid with 2-(trifluoromethyl)benzaldehyde in the presence of a suitable catalyst. The resulting intermediate is then reacted with methylamine and cyanogen bromide to obtain the final product. The synthesis of this compound requires expertise in organic chemistry and the use of specialized equipment.

Scientific Research Applications

Methyl 2-amino-5-cyano-6-methyl-4-[2-(trifluoromethyl)phenyl]-4H-pyran-3-carboxylate has several potential applications in scientific research. It has been extensively studied for its anti-inflammatory and analgesic effects. This compound has also been shown to exhibit antitumor activity and has been studied for its potential use in cancer treatment. Additionally, Methyl 2-amino-5-cyano-6-methyl-4-[2-(trifluoromethyl)phenyl]-4H-pyran-3-carboxylate has been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

properties

Product Name

methyl 2-amino-5-cyano-6-methyl-4-[2-(trifluoromethyl)phenyl]-4H-pyran-3-carboxylate

Molecular Formula

C16H13F3N2O3

Molecular Weight

338.28 g/mol

IUPAC Name

methyl 2-amino-5-cyano-6-methyl-4-[2-(trifluoromethyl)phenyl]-4H-pyran-3-carboxylate

InChI

InChI=1S/C16H13F3N2O3/c1-8-10(7-20)12(13(14(21)24-8)15(22)23-2)9-5-3-4-6-11(9)16(17,18)19/h3-6,12H,21H2,1-2H3

InChI Key

MUAJXELEDUKNIS-UHFFFAOYSA-N

SMILES

CC1=C(C(C(=C(O1)N)C(=O)OC)C2=CC=CC=C2C(F)(F)F)C#N

Canonical SMILES

CC1=C(C(C(=C(O1)N)C(=O)OC)C2=CC=CC=C2C(F)(F)F)C#N

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.